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Tolinapant Pharmacokinetic Data Summary

The table below consolidates key pharmacokinetic (PK) and physicochemical information available from

preclinical and early clinical studies.

Parameter Details / Value

Drug Name Tolinapant (ASTX660) [1]

Chemical Type Non-peptidomimetic, small-molecule antagonist of clAP1/2 and XIAP [2] [3]

Key Metabolic Primarily CYP3A4-mediated metabolism [1] [4]

Pathway

Oral Bioavailability Preclinical (at 5 mgl/kg): 12-34% (range in rodents and non-human primates)
[1]

Dose Relationship Preclinical (NHP): Exhibits non-linear pharmacokinetics in the oral dose

range of 5-75 mg/kg [1]

Clinical Dosing Commonly 7 days on/7 days off in 28-day cycles (e.g., Days 1-7 and 15-21) [5]
Schedule

Noted PK Limitation Low oral exposure in NHPs due to high CYP3A expression; mitigated in
Tolinapant via structural optimization [1]
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Detailed Experimental Protocols

For researchers looking to replicate or understand the foundational studies, here are the methodologies used

in key preclinical experiments.

In Vitro Cell Viability and Apoptosis Assay [2]

¢ Objective: To evaluate Tolinapant's direct cytotoxic effects and induction of cell death in T-cell
lymphoma (TCL) models.
¢ Cell Lines: Mouse (BW5147) and human (HH) T-cell ymphoma lines.
e Procedure:
o Cells were treated with a dose range of Tolinapant.
o Viability was assessed both in the absence and presence of exogenous TNF-a.
o Apoptosis was confirmed via Western blotting for apoptotic markers (e.g., cleaved caspases)
and by flow cytometry (e.g., Annexin V/PI staining) after 48 hours of treatment.
¢ Key Findings: Sensitivity to Tolinapant varied among cell lines and was enhanced by TNF-a co-
treatment, indicating a role for the extrinsic apoptotic pathway.

In Vivo Syngeneic Model of T-Cell Lymphoma [2]

¢ Objective: To investigate the antitumor efficacy and immune-mediated mechanisms of Tolinapant in
an immunocompetent host.

¢ Animal Model: CB17 SCID and immunocompetent AKR/J or BALB/c mice with subcutaneous
BW5147 tumors.

e Dosing Regimen: Oral administration of a well-tolerated dose of Tolinapant daily.

¢ Endpoint Analysis:

o Tumor Volume: Measured regularly until regression.

o Pharmacodynamics (PD): A single oral dose was given to a separate cohort; tumors were
extracted at various time points for Western blot analysis of clAP1 degradation and apoptosis
markers.

e Key Findings: Tolinapant induced complete tumor regressions that were durable after treatment
cessation, an effect that required an intact immune system.

Human T-Cell Costimulation Assay [2]

¢ Objective: To assess the immunomodulatory effect of Tolinapant on human T-cells.
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e Cell Source: Peripheral blood mononuclear cells (PBMCs) from healthy human donors.

e Stimulation & Treatment: PBMCs were stimulated with superantigen Staphylococcal Enterotoxin B
(SEB) in the presence of a dose range of Tolinapant.

¢ Readouts: Secreted interleukin-2 (IL-2) was measured in the culture supernatant. For isolated CD8+
T-cells, IL-2 and IL-10 expression were assessed.

¢ Key Findings: Tolinapant treatment increased production of the pro-inflammatory cytokine IL-2 in a
dose-dependent manner, indicating a T-cell costimulatory effect.

Mechanism of Action and Signaling Pathway

Tolinapant exerts its antitumor effect through a dual mechanism: direct induction of cancer cell death and

modulation of the immune system. The following diagram illustrates the core signaling pathways involved.
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This diagram shows Tolinapant's dual mechanism: it directly inhibits IAPs to promote cancer cell death via
apoptosis and necroptosis, while also modulating immune responses through NF-kB downregulation and

induction of immunogenic cell death.

Ongoing Clinical Trials and Future Directions
Tolinapant is under investigation in several clinical trials, which will yield more comprehensive human
pharmacokinetic data:

e Combination with Chemoradiotherapy: A Phase 1b trial (CRAIN) is testing Tolinapant combined
with cisplatin and radiotherapy in cervical cancer, exploring doses from 60mg to 180mg [3] [6].

e Combination with Immunotherapy: The ASTEROID trial (Phase 1) is evaluating Tolinapant with
pembrolizumab (anti-PD-1) in advanced solid tumors [7].

¢ Combination in Lymphoma: A Phase 1-2 study is assessing Tolinapant with oral
decitabine/cedazuridine in relapsed/refractory Peripheral T-Cell Lymphoma (PTCL) [4] [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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